Cas no 679414-78-9 (2-{[2-Chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile)

• Product Name: 2-{[2-Chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile
• CAS No: 679414-78-9
• MF: C₁₇H₁₆ClNO₃
• MW: 317.766843795776
• CID: 2625443
• PubChem ID: 893879
• Update Time: 2025-04-21

2-{[2-Chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl]benzonitrile
• 2-[[2-CHLORO-6-ETHOXY-4-(HYDROXYMETHYL)PHENOXY]METHYL]-BENZONITRILE
• 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile
• SR-01000266176
• DTXSID20358414
• SR-01000266176-1
• STK199021
• 679414-78-9
• AKOS000335868
• 2-{[2-Chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile

• Inchi： 1S/C17H16ClNO3/c1-2-21-16-8-12(10-20)7-15(18)17(16)22-11-14-6-4-3-5-13(14)9-19/h3-8,20H,2,10-11H2,1H3
• InChI Key： VQXQKOBJOYDHIK-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CC(=C1OCC1C=CC=CC=1C#N)OCC

Computed Properties

• Exact Mass: 317.0818711Da
• Monoisotopic Mass: 317.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.5Ų